7-Benzylidene-5-methyl-3-phenyl-2-propyl-3,3a,4,5,6,7-hexahydro-2H-pyrazolo[4,3-c]pyridine phosphate

• Molecular Formula: C23H30N3O4P
• Molecular Weight: 443.5 g/mol
• IUPAC Name: (7Z)-7-benzylidene-5-methyl-3-phenyl-2-propyl-3,3a,4,6-tetrahydropyrazolo[4,3-c]pyridine;phosphoric acid
• InChI: InChI=1S/C23H27N3.H3O4P/c1-3-14-26-23(19-12-8-5-9-13-19)21-17-25(2)16-20(22(21)24-26)15-18-10-6-4-7-11-18;1-5(2,3)4/h4-13,15,21,23H,3,14,16-17H2,1-2H3;(H3,1,2,3,4)/b20-15-
• InChI Key: LSHUMIVNEQDMFT-CRDKNBMZSA-N
• Isomeric SMILES: CCCN1C(C2CN(C/C(=C/C3=CC=CC=C3)/C2=N1)C)C4=CC=CC=C4.OP(=O)(O)O
• Canonical SMILES: CCCN1C(C2CN(CC(=CC3=CC=CC=C3)C2=N1)C)C4=CC=CC=C4.OP(=O)(O)O

Description

The compound 7-Benzylidene-5-methyl-3-phenyl-2-propyl-3,3a,4,5,6,7-hexahydro-2H-pyrazolo[4,3-c]pyridine phosphate (referred to as Compound X) is a pyrazolo[4,3-c]pyridine derivative with a complex heterocyclic scaffold. Its structure includes a benzylidene group at position 7, a methyl group at position 5, a phenyl group at position 3, and a propyl chain at position 2. The phosphate counterion enhances aqueous solubility and stability, critical for pharmacological applications . This compound has drawn interest due to its structural similarity to bioactive analogs targeting enzymes like tubulin or tyrosinase .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Benzylidene-5-methyl-3-phenyl-2-propyl-3,3a,4,5,6,7-hexahydro-2H-pyrazolo[4,3-c]pyridine phosphate typically involves the condensation of aromatic aldehydes with cycloalkanones using ethanolic potassium hydroxide (KOH) as a catalyst. The resulting cycloalkanones are then cyclized with phenyl hydrazine in the presence of catalytic amounts of 1,4-diazabicyclo[2.2.2]octane (DABCO) under solvent-free conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

7-Benzylidene-5-methyl-3-phenyl-2-propyl-3,3a,4,5,6,7-hexahydro-2H-pyrazolo[4,3-c]pyridine phosphate undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Substitution reactions can occur at various positions on the aromatic rings, typically using halogenating agents or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic conditions.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Halogenating agents such as bromine (Br2) or chlorine (Cl2) in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

7-Benzylidene-5-methyl-3-phenyl-2-propyl-3,3a,4,5,6,7-hexahydro-2H-pyrazolo[4,3-c]pyridine phosphate has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antitumor properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-Benzylidene-5-methyl-3-phenyl-2-propyl-3,3a,4,5,6,7-hexahydro-2H-pyrazolo[4,3-c]pyridine phosphate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways are still under investigation and may vary depending on the specific application.

Comparison with Similar Compounds

Structural and Substituent Variations

Pyrazolo[4,3-c]pyridine derivatives differ primarily in substituents on the benzylidene, phenyl, and alkyl chains. Key structural analogs include:

Compound ID	Substituents (Positions)	Counterion	Key Features	Reference
X	7-Benzylidene, 5-Methyl, 3-Phenyl, 2-Propyl	Phosphate	High solubility due to phosphate; potential for improved bioavailability
VI	7-Benzylidene, 5-(2-Ethoxyethyl), 3-Phenyl	Hydrochloride	Ethoxyethyl group may enhance lipophilicity
5	7-(3-Bromobenzylidene), 3-(3-Bromophenyl)	None	Low yield (11%); inactive against fungal tyrosinase (IC50 = 500 µM)
BIV	7-(o-Fluorobenzylidene), 2,3-Di(o-fluorophenyl)	β-Cyclodextrin complex	Fluorine substituents improve hematopoietic activity in myelodepression models
(I)	7-(2-Chlorobenzylidene), 3-(2-Chlorophenyl)	None	Dimeric C–Cl⋯π interactions stabilize crystal structure

Key Observations :

• Chlorine participates in halogen bonding, and fluorine’s electronegativity improves binding interactions .
• Polar Groups : Methoxy or ethoxy groups (e.g., VI ) increase lipophilicity but may reduce solubility. Phosphate in X balances solubility and stability .

Pharmacological Activity

Compound	Activity	Mechanism/Application	Reference
X	Not reported	Hypothesized tubulin/microbial enzyme modulation
BIV	Hematopoietic stimulation	Activates bone marrow cell proliferation in myelodepression
5	Inactive (IC50 = 500 µM)	Poor tyrosinase inhibition due to bromine steric effects
(I)	Anti-inflammatory (hypothesized)	Structural similarity to active derivatives

Trends :

• Halogens : Fluorine and chlorine improve activity; bromine reduces it.
• Polar Groups : Methoxy/ethoxy chains (e.g., VI ) may enhance tissue penetration but require formulation adjustments.

Crystallographic and Stability Insights

• Compound (I) : Exhibits a twisted-chair conformation in the piperidine ring and dimeric C–Cl⋯π interactions (Cl⋯centroid distance: 3.778 Å), enhancing crystal stability .
• BIV : β-Cyclodextrin complexation improves solubility and bioavailability .
• X : Phosphate hydrate likely forms hydrogen bonds, improving stability over hydrochloride salts .

Biological Activity

7-Benzylidene-5-methyl-3-phenyl-2-propyl-3,3a,4,5,6,7-hexahydro-2H-pyrazolo[4,3-c]pyridine phosphate is a complex organic compound with potential biological activities. This article reviews its synthesis, biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{30}N_{3}O_{4}P$ with a molecular weight of 443.5 g/mol. Its IUPAC name is (7Z)-7-benzylidene-5-methyl-3-phenyl-2-propyl-3,3a,4,6-tetrahydropyrazolo[4,3-c]pyridine; phosphoric acid. The compound features a pyrazolo[4,3-c]pyridine core which contributes to its biological activity.

Property	Value
Molecular Formula	$C_{23}H_{30}N_{3}O_{4}P$
Molecular Weight	443.5 g/mol
IUPAC Name	(7Z)-7-benzylidene-5-methyl-3-phenyl-2-propyl-3,3a,4,6-tetrahydropyrazolo[4,3-c]pyridine; phosphoric acid

Synthesis

The synthesis typically involves the condensation of aromatic aldehydes with cycloalkanones using potassium hydroxide as a catalyst. This is followed by cyclization with phenyl hydrazine under solvent-free conditions. The specific reaction conditions can influence the yield and purity of the final product.

Antimicrobial Properties

Research indicates that 7-Benzylidene derivatives exhibit significant antimicrobial activity. For instance, compounds derived from similar structures have shown effectiveness against various pathogens including Escherichia coli and Pseudomonas aeruginosa with minimum inhibitory concentration (MIC) values reported as low as 0.21 µM .

Antitumor Activity

The compound has been investigated for its anticancer properties. Studies suggest that it may induce apoptosis in cancer cells through intrinsic and extrinsic pathways. The mechanism involves alterations in mitochondrial membrane potential and activation of caspases . In vitro studies demonstrated that certain derivatives can decrease p53 levels in colon cancer cell lines DLD-1 and HT-29 after treatment .

The biological activity of this compound is attributed to its interaction with specific molecular targets. It may bind to enzymes or receptors involved in critical cellular pathways:

• Apoptosis Induction : Activation of apoptotic pathways through mitochondrial dysfunction.
• Enzyme Inhibition : Potential inhibition of key enzymes such as tyrosinase and carbonic anhydrases associated with cancer progression .

Case Studies

• Colon Cancer Treatment : A study demonstrated that derivatives of the compound could induce apoptosis in colon cancer cell lines independently of p53 status. The decrease in beclin-1 and LC3 proteins suggests a possible autophagy-related mechanism .
• Antimicrobial Screening : Another investigation highlighted the antimicrobial efficacy of similar pyrazolo compounds against various bacterial strains, emphasizing their potential as new therapeutic agents .